Cas no 4479-75-8 (3-methylbut-2-enamide)

• Product Name: 3-methylbut-2-enamide
• CAS No: 4479-75-8
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 1516667
• PubChem ID: 20560
• Update Time: 2025-04-21

3-methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-methylbut-2-enamide
• 3-methyl-crotonic acid amide
• 3-Methyl-crotonamid
• 3-methyl-2-butenamide
• 3-Methyl-crotonsaeure-amid
• CROTONAMIDE, 3-METHYL-
• 3-Methylcrotonamide
• 2-Isopropylideneacetamide
• 3,3-Dimethylacrylamide
• Senecioic acid amide
• 3-methyl but-2-enamide
• 2-Butenamide, 3-methyl-
• 3-methyl-crotonic acid amide; 3-Methyl-crotonamid; 3-methyl-2-butenamide; 3-Methyl-crotonsaeure-amid; CROTONAMIDE, 3-METHYL-; 3-Methylcrotonamide; 2-Isopropylideneacetamide; 3,3-Dimethylacrylamide; Senecioic acid amide; 3-methyl but-2-enamide; 2-Butenamide, 3-methyl-; 3,3-dimethylacrylamide;
• WHNPOQXWAMXPTA-UHFFFAOYSA-N
• MFCD00854159
• beta,beta-Dimethylacrylamide
• SENECIAMIDE
• F81278
• A826683
• NSC 52511
• CS-0237253
• NSC-52511
• 4-02-00-01559 (Beilstein Handbook Reference)
• AKOS006222959
• UNII-BY9K3N18VW
• NSC52511
• BY9K3N18VW
• Dimethylacrylamide
• .BETA.,.BETA.-DIMETHYLACRYLAMIDE
• Q27274963
• 4479-75-8
• Z33546934
• DTXSID50196301
• BRN 1741008
• EN300-180951

• Inchi： 1S/C5H9NO/c1-4(2)3-5(6)7/h3H,1-2H3,(H2,6,7)
• InChI Key： WHNPOQXWAMXPTA-UHFFFAOYSA-N
• SMILES： O=C(/C=C(\C)/C)N

Computed Properties

• Exact Mass: 99.06847
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09
• LogP: 1.13820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Primary carboxylic acid amides